1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine

• IUPAC Name: (2,4-dichlorophenyl)-[4-(2-fluoro-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H14Cl2FN3O3/c18-11-1-3-13(14(19)9-11)17(24)22-7-5-21(6-8-22)16-4-2-12(23(25)26)10-15(16)20/h1-4,9-10H,5-8H2
• InChI Key: KLQQGXRWMWOGDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])F)C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2FN3O3
• Molecular Weight: 398.2 g/mol

Description

1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation. This compound has also been shown to modulate the activity of neurotransmitters and ion channels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine exhibits various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. This compound has also been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine in lab experiments is its potential therapeutic applications in various fields of medicine. This compound has also been shown to exhibit low toxicity and high selectivity towards cancer and inflammation cells. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine. One of the directions is to investigate its potential as a therapeutic agent for various types of cancer and inflammation. Another direction is to study its neuroprotective effects and potential applications in the treatment of neurological disorders. Additionally, the development of new synthesis methods and modifications of the compound may lead to the discovery of more potent and selective derivatives.

Synthesis Methods

The synthesis of 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine involves the reaction of 2,4-dichlorobenzoyl chloride with 2-fluoro-4-nitroaniline in the presence of triethylamine. The resulting intermediate is then reacted with piperazine in the presence of sodium carbonate to obtain the final product.

Scientific Research Applications

1-(2,4-dichlorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. Studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and neuroprotective properties.